

Safeguarding Research: A Comprehensive Guide to the Proper Disposal of GSK690693

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: GSK 690

Cat. No.: B607859

[Get Quote](#)

For researchers and scientists engaged in drug development, the proper handling and disposal of potent compounds like GSK690693, a pan-Akt kinase inhibitor, are paramount for laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the safe disposal of GSK690693, alongside relevant experimental context to support its effective use in a research setting. Adherence to these protocols is critical for minimizing exposure risks and ensuring regulatory compliance.

GSK690693 is an ATP-competitive inhibitor of all three Akt isoforms (Akt1, Akt2, and Akt3), key components of the PI3K/Akt signaling pathway that regulates fundamental cellular processes such as proliferation, survival, and metabolism.^{[1][2]} Its potent, biologically active nature necessitates that all waste containing this compound, including pure substance, solutions, and contaminated materials, be treated as hazardous chemical waste.^{[3][4]}

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle GSK690693 with appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves. All manipulations involving the solid compound or concentrated stock solutions should be performed in a certified chemical fume hood to prevent inhalation of aerosols.

Step-by-Step Disposal Protocol for GSK690693

The following procedures are based on established best practices for the management of hazardous chemical waste in a laboratory environment.

1. Waste Segregation and Collection:

- At the Source: Segregate all waste contaminated with GSK690693 from other waste streams at the point of generation. This is crucial to prevent accidental reactions and to ensure proper disposal.
- Solid Waste: This category includes unused or expired pure compound, as well as contaminated consumables such as pipette tips, tubes, gloves, and bench paper.
 - Collect solid waste in a designated, clearly labeled, and sealable plastic bag or a dedicated solid waste container.
 - The container should be marked with "Hazardous Chemical Waste," the full chemical name "GSK690693," and any appropriate hazard symbols.
- Liquid Waste: This includes stock solutions, experimental solutions, and the first rinse of any container that held the compound.
 - Collect liquid waste in a designated, leak-proof, and chemically compatible container. The original manufacturer's bottle, if empty and clean, can often be repurposed for this.
 - The container must be clearly labeled with "Hazardous Chemical Waste," the chemical name "GSK690693," the solvent system (e.g., "in DMSO"), and an approximate concentration or volume of the active compound.

2. Waste Storage:

- Designated Area: Store all GSK690693 waste containers in a designated and secure satellite accumulation area (SAA) within the laboratory. This area should be away from general lab traffic and clearly marked.
- Secondary Containment: Place all liquid waste containers in secondary containment, such as a chemical-resistant tray or tub, to contain any potential leaks or spills.

- Closed Containers: Keep all waste containers tightly sealed except when adding waste.

3. Disposal of Empty Containers:

- Triple Rinsing: A container that held GSK690693 is not considered empty until it has been triple-rinsed.
 - The first rinse should be with a solvent in which GSK690693 is soluble (e.g., DMSO, ethanol). This first rinsate must be collected and disposed of as hazardous liquid waste.
 - Subsequent rinses can be with a suitable solvent like ethanol or water. These rinsates should also be collected as hazardous waste.
- Defacing Labels: After triple rinsing, deface or remove the original product label to prevent any confusion.
- Final Disposal: The clean, defaced container can typically be disposed of in the regular laboratory glass or plastic recycling stream, in accordance with institutional guidelines.

4. Requesting Waste Pickup:

- Contact Environmental Health and Safety (EHS): Follow your institution's specific procedures for requesting a hazardous waste pickup. Do not attempt to dispose of this waste through standard municipal trash or sewer systems.

Quantitative Data Summary

The inhibitory activity of GSK690693 against the three Akt isoforms is summarized in the table below. This data is crucial for understanding its potency and for designing experiments.

Target	IC ₅₀ (nM)
Akt1	2
Akt2	13
Akt3	9

IC₅₀ values represent the concentration of the inhibitor required to reduce the activity of the enzyme by 50%. Data sourced from Tocris Bioscience and MedchemExpress.[\[2\]](#)[\[5\]](#)

Experimental Protocols

Below are detailed methodologies for key experiments where a kinase inhibitor like GSK690693 is commonly used.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol outlines the steps to determine the effect of GSK690693 on the viability of a cancer cell line.

Materials:

- GSK690693 stock solution (e.g., 10 mM in DMSO)
- Cancer cell line of interest
- Complete cell culture medium
- 96-well flat-bottom plates
- MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
- Solubilization solution (e.g., 10% SDS in 0.01 M HCl)
- Phosphate-buffered saline (PBS)
- Multichannel pipette
- Microplate reader

Procedure:


- Cell Seeding:
 - Harvest and count cells.

- Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 μ L of complete culture medium.
- Incubate the plate overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.
- Compound Treatment:
 - Prepare serial dilutions of GSK690693 in complete culture medium from the stock solution. A typical concentration range to test would be from 1 nM to 10 μ M.[\[6\]](#)
 - Include a vehicle control (DMSO) at the same final concentration as in the highest GSK690693 treatment.
 - Carefully remove the medium from the wells and add 100 μ L of the medium containing the different concentrations of GSK690693 or vehicle control.
 - Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a 5% CO₂ incubator.[\[7\]](#)
- MTT Addition and Incubation:
 - After the incubation period, add 10 μ L of the 5 mg/mL MTT solution to each well.[\[8\]](#)
 - Incubate the plate for 2-4 hours at 37°C in a 5% CO₂ incubator. During this time, viable cells will metabolize the yellow MTT into purple formazan crystals.
- Solubilization of Formazan Crystals:
 - After the incubation with MTT, add 100 μ L of the solubilization solution to each well.[\[8\]](#)
 - Mix thoroughly by gentle pipetting to ensure all formazan crystals are dissolved.
 - Incubate the plate overnight in the incubator.[\[8\]](#)
- Data Acquisition:
 - Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.
 - Use a reference wavelength of 630 nm if desired.

- Data Analysis:
 - Subtract the absorbance of the blank wells (medium only) from the absorbance of the experimental wells.
 - Calculate the percentage of cell viability for each concentration of GSK690693 relative to the vehicle-treated control cells.
 - Plot the percentage of cell viability against the logarithm of the GSK690693 concentration to determine the IC₅₀ value.

Visualizing the Mechanism of Action

To understand the biological context in which GSK690693 operates, a diagram of the PI3K/Akt signaling pathway is provided below. GSK690693 directly inhibits the activity of Akt, thereby affecting downstream signaling events that control cell survival and proliferation.



[Click to download full resolution via product page](#)

Caption: The PI3K/Akt signaling pathway and the inhibitory action of GSK690693.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Facebook [cancer.gov]
- 2. GSK 690693 | Akt (Protein Kinase B) | Tocris Bioscience [tocris.com]
- 3. benchchem.com [benchchem.com]
- 4. benchchem.com [benchchem.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. Initial Testing (Stage 1) of the Akt Inhibitor GSK690693 by the Pediatric Preclinical Testing Program - PMC [pmc.ncbi.nlm.nih.gov]
- 7. GSK690693 Delays Tumor Onset and Progression in Genetically-Defined Mouse Models Expressing Activated Akt - PMC [pmc.ncbi.nlm.nih.gov]
- 8. merckmillipore.com [merckmillipore.com]
- To cite this document: BenchChem. [Safeguarding Research: A Comprehensive Guide to the Proper Disposal of GSK690693]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b607859#gsk-690-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com